Cas no 2680845-29-6 (3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid)

3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid is a synthetic organic compound featuring a benzoic acid core functionalized with a hydroxymethyl group and an allyloxycarbonyl-protected amine moiety. This structure imparts versatility in applications such as polymer chemistry and pharmaceutical intermediates, where selective reactivity and stability are critical. The presence of both carboxylic acid and protected amine groups allows for further derivatization under controlled conditions, making it valuable for conjugation or cross-linking reactions. The allyloxycarbonyl (Alloc) group offers orthogonal deprotection compatibility, enabling precise modifications in multi-step syntheses. Its balanced polarity ensures solubility in common organic solvents, facilitating handling in laboratory settings.
3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid structure
2680845-29-6 structure
Product Name:3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
CAS No:2680845-29-6
MF:C12H13NO5
MW:251.235323667526
CID:6464156
PubChem ID:165920511
Update Time:2025-10-29

3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28278805
    • 2680845-29-6
    • 3-hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
    • 3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
    • Inchi: 1S/C12H13NO5/c1-2-5-18-12(17)13-7-9-4-3-8(11(15)16)6-10(9)14/h2-4,6,14H,1,5,7H2,(H,13,17)(H,15,16)
    • InChI Key: INZMUQQHGQNKQJ-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(=O)O)C=CC=1CNC(=O)OCC=C

Computed Properties

  • Exact Mass: 251.07937252g/mol
  • Monoisotopic Mass: 251.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 95.9Ų

3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid Pricemore >>

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Additional information on 3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid

Comprehensive Overview of 3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid (CAS No. 2680845-29-6)

3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid (CAS No. 2680845-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a benzoic acid backbone substituted with a hydroxy group and a prop-2-en-1-yloxy carbonylaminomethyl moiety. Its molecular formula and intricate functional groups make it a versatile intermediate in synthetic chemistry, particularly in the development of novel drug candidates and bioactive molecules.

The growing interest in 3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methodologies to synthesize such compounds, reducing reliance on hazardous reagents. This compound's potential applications in drug delivery systems and bioconjugation techniques have also made it a subject of study in cutting-edge biomedical research. Its CAS No. 2680845-29-6 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global scientific communities.

One of the most frequently asked questions about 3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory-scale reactions. Additionally, its stability at room temperature makes it suitable for long-term storage, a feature highly valued in industrial settings.

Another hotspot topic linked to this compound is its role in peptide modification and polymer chemistry. The presence of both carboxylic acid and allyloxycarbonyl (Alloc) protective groups allows for selective derivatization, enabling the creation of tailored macromolecules. This flexibility has led to its use in designing biodegradable polymers and targeted therapeutics, addressing modern demands for personalized medicine and environmental sustainability.

From a commercial perspective, CAS No. 2680845-29-6 is often sought after by suppliers specializing in high-purity biochemicals. The compound's synthesis typically involves multi-step organic reactions, including esterification and amide coupling, which require stringent quality control to ensure optimal yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity, meeting the rigorous standards of pharmaceutical applications.

In summary, 3-Hydroxy-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid (CAS No. 2680845-29-6) represents a compelling example of how advanced organic chemistry intersects with real-world applications. Its relevance in drug discovery, material science, and sustainable innovation underscores its importance in contemporary research. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental stewardship.

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